Cas no 1203009-69-1 (1-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea)

• Product Name: 1-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea
• CAS No: 1203009-69-1
• MF: C₂₁H₂₁N₃O₃S₂
• MW: 427.539742231369
• CID: 6142394
• PubChem ID: 30372903
• Update Time: 2025-07-18

1-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea
• F5533-0058
• 1203009-69-1
• AKOS024512827
• 1-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]-3-(thiophen-2-ylmethyl)urea
• 1-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-(thiophen-2-ylmethyl)urea
• 1-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-[(thiophen-2-yl)methyl]urea
• VU0646689-1

• Inchi： 1S/C21H21N3O3S2/c25-21(22-15-18-7-5-13-28-18)23-17-11-10-16-6-4-12-24(20(16)14-17)29(26,27)19-8-2-1-3-9-19/h1-3,5,7-11,13-14H,4,6,12,15H2,(H2,22,23,25)
• InChI Key： FXTHPRMMPAMXGU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C2C=C(C=CC=2CCC1)NC(NCC1=CC=CS1)=O)(=O)=O

Computed Properties

• Exact Mass: 427.10243389g/mol
• Monoisotopic Mass: 427.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea

Comprehensive Overview of 1-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea (CAS No. 1203009-69-1)

The compound 1-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea (CAS No. 1203009-69-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzenesulfonyl group with a tetrahydroquinoline core and a thiophene-based urea moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural resemblance to known pharmacophores.

In recent years, the demand for novel compounds like 1-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea has surged due to the growing focus on targeted therapies and personalized medicine. This compound's CAS No. 1203009-69-1 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its thiophene and urea functionalities are particularly noteworthy, as these groups are often associated with enhanced binding affinity and metabolic stability in drug design.

One of the most discussed topics in the context of this compound is its potential role in addressing neurodegenerative diseases and inflammatory conditions. The tetrahydroquinoline scaffold is known to interact with central nervous system targets, while the benzenesulfonyl group may contribute to anti-inflammatory properties. These attributes align with current trends in drug development, where multi-target ligands are increasingly sought after to combat complex diseases.

From a synthetic chemistry perspective, 1-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea presents an interesting challenge due to its intricate architecture. The incorporation of both sulfonyl and urea linkages requires precise reaction conditions, making it a subject of study in organic synthesis methodologies. Researchers often explore green chemistry approaches to optimize its production, reflecting the broader industry shift toward sustainable practices.

The compound's physicochemical properties, such as solubility and stability, are also critical areas of investigation. Given the rising importance of bioavailability in drug development, understanding how CAS No. 1203009-69-1 behaves in different environments is essential. Computational modeling and QSAR (Quantitative Structure-Activity Relationship) studies are frequently employed to predict its behavior, reducing the need for extensive experimental trials.

In addition to its pharmaceutical potential, 1-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea has applications in material science. Its thiophene component is a common building block in conductive polymers, suggesting possible uses in organic electronics and sensors. This dual applicability underscores the compound's versatility and broad appeal across scientific disciplines.

As the scientific community continues to explore the capabilities of CAS No. 1203009-69-1, collaboration between chemists, biologists, and material scientists will be key to unlocking its full potential. With advancements in high-throughput screening and AI-driven drug discovery, the pace of research on this compound is expected to accelerate, offering new insights and opportunities for innovation.